2-(1-(2,6-Dimethylpyrimidin-4-yl)piperidin-4-yl)ethanamine

• Molecular Formula: C13H22N4
• Molecular Weight: 234.34 g/mol
• IUPAC Name: 2-[1-(2,6-dimethylpyrimidin-4-yl)piperidin-4-yl]ethanamine
• InChI: InChI=1S/C13H22N4/c1-10-9-13(16-11(2)15-10)17-7-4-12(3-6-14)5-8-17/h9,12H,3-8,14H2,1-2H3
• InChI Key: BYOWDXWHMQILBO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)C)N2CCC(CC2)CCN

Description

2-(1-(2,6-Dimethylpyrimidin-4-yl)piperidin-4-yl)ethanamine is a useful research compound. Its molecular formula is C13H22N4 and its molecular weight is 234.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of N,N-dibenzyl-2-(1-(2,6-dimethylpyrimidin-4-yl)piperidin-4-yl)ethanamine (700 mg, 1.691 mmol, 1.0 eq) in MeOH (10 ml) was degassed for 30 minutes with nitrogen; 10% Pd(OH)2 (420 mg) was added and hydrogenation was carried out for 12 hours at RT. After monitoring by TLC, the reaction mixture was filtered off over Celite and washed with MeOH (100 ml). The filtrate was concentrated under reduced pressure and dried. Yield: 66% (260 mg, 1.11 mmol)